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Compound of Interest

Compound Name: Btg 502

Cat. No.: B1667963 Get Quote

For researchers, scientists, and drug development professionals working with Bacillus

thuringiensis galleriae strain SDS-502 (Btg 502), a comprehensive understanding of safety

protocols and handling procedures is paramount. This document provides essential, immediate

safety and logistical information, including operational and disposal plans, to ensure a safe

laboratory environment.

Personal Protective Equipment (PPE)
Consistent adherence to PPE guidelines is the first line of defense against potential exposure.

Btg 502 can cause moderate eye irritation and may be harmful if absorbed through the skin or

swallowed.[1][2] Furthermore, repeated exposure to high concentrations of microbial proteins

can lead to allergic sensitization.[1][2]

The following table summarizes the required personal protective equipment when handling Btg
502.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1667963?utm_src=pdf-interest
https://www.benchchem.com/product/b1667963?utm_src=pdf-body
https://www.benchchem.com/product/b1667963?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/14621648/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10143539/
https://pubmed.ncbi.nlm.nih.gov/14621648/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10143539/
https://www.benchchem.com/product/b1667963?utm_src=pdf-body
https://www.benchchem.com/product/b1667963?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part
Personal Protective
Equipment

Specifications and
Remarks

Respiratory Particulate Filtering Respirator

Must meet NIOSH standards

of at least N-95, R-95, or P-95

to avoid inhaling dust or mist.

[1][2]

Hands Waterproof Gloves

Rubber or latex gloves are

recommended to prevent skin

contact.[1]

Eyes
Safety Glasses with Side

Shields or Goggles

To prevent eye contact with

dust or splashes.[1]

Body
Long-Sleeved Shirt and Long

Pants
To minimize skin exposure.[1]

Feet Socks and Shoes

Required for commercial

handling and recommended

for laboratory settings.[3]

Quantitative Safety Data
The following tables provide a summary of acute toxicity data for Btg 502 from rodent and

other studies.

Acute Toxicity Data for Phyllom SDS-502 MP (Manufacturing Use Product)[1][4]

Exposure Route Test Result Toxicity Category Animal Study

Oral LD50
No adverse effects at

2.4 X 10⁸ CFU/g
- Rodent

Dermal LD50
>2020 mg/kg body

weight
III Rabbit

Inhalation LC50 > 4.30 mg/L IV Rodent

Eye Irritation Mildly irritating III -
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Ecotoxicity Data[1][4]

Test Species Test Method Test Substance Test Result

Avian, mallard duck
Oral

toxicity/pathogenicity
Btg strain SDS-502 MDD 3 X 10¹¹ cfu/gr

Daphnia magna 21-day static renewal Btg strain SDS-502 EC50 >100 mg/L

Hippodamia

convergens

Dietary

toxicity/pathogenicity
Btg strain SDS-502 LC50 >1700ppm

Apis mellifera L. larva
Dietary

toxicity/pathogenicity
Cry8Da protein NOEC 500 ng/cell

Handling and Operational Protocols
Strict adherence to the following procedures is crucial for the safe handling of Btg 502 in a

laboratory setting.

General Handling Procedures
Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[1]

Prevent Inhalation: Avoid inhaling or breathing dust and spray mist from Btg 502
preparations.[4]

Hygiene Practices: Wash hands thoroughly with soap and water after handling and before

eating, drinking, chewing gum, using tobacco, or using the toilet.[1]

Prohibited Activities: Eating, drinking, and the application of cosmetics are forbidden in areas

where there is a potential for exposure.[1]

Contaminated Clothing: Remove and wash contaminated clothing before reuse.[1]

Spill Management Protocol
Isolate the Area: Ventilate the spill area.
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Don PPE: Wear chemical-resistant gloves and other appropriate PPE.

Contain and Recover: Use a paper towel or other appropriate equipment to clean up the

spill. Recover the product and place it in a suitable container for disposal.[1]

Decontaminate: Wash the spill area thoroughly.

Waste Disposal: Wastes resulting from the use of this product must be disposed of at an

approved waste disposal facility.[1]

Disposal and Inactivation Plan
Proper disposal is critical to prevent environmental contamination. Do not contaminate water,

food, or feed by storage or disposal.[1][4]

General Disposal Guidelines
Containers: Do not reuse empty containers. Dispose of them in household garbage or as per

local regulations.[1]

Product Waste: Wastes generated from the use of Btg 502 must be disposed of on-site or at

an approved waste disposal facility.[1]

Environmental Precautions: For terrestrial uses, do not apply directly to water, to areas

where surface water is present, or to intertidal areas below the mean high water mark. Do

not contaminate water when disposing of equipment wash waters or rinse water.[1]

Laboratory Inactivation and Decontamination Protocols
For laboratory waste containing Btg 502, inactivation of the Bacillus thuringiensis spores is

recommended before final disposal. Several methods have been shown to be effective for the

decontamination of Bacillus spores.

Chemical Inactivation:

Chlorine Dioxide Gas: Can be used to decontaminate surfaces. The required

concentration and time vary depending on the material of the surface being
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decontaminated. For example, a concentration of 20 mg/L for 12 hours can inactivate

spores on plastic surfaces, while 30 mg/L is needed for paper and wood.[1][3][5]

Hydrogen Peroxide and Glutaraldehyde: Fogs containing these disinfectants have been

tested for inactivating Bacillus thuringiensis spores.[2]

Physical Inactivation:

Ultraviolet (UV) Light: UV radiation can inactivate B. thuringiensis spores.[4][6]

Gamma Radiation: A dose of 20 kGy has been shown to be effective in inactivating B.

thuringiensis spores in biopesticide products while retaining much of the insecticidal

activity of the associated toxins.[7][8][9]

The selection of the inactivation method should be based on the nature of the waste, the

equipment available, and institutional safety guidelines.

Workflow and Safety Diagram
The following diagram illustrates the logical workflow for the safe handling of Btg 502, from

preparation to disposal.

Preparation Don PPEBefore starting Handling & Use Spill?

Spill ProcedureYes

DecontaminationYes

No

Waste Disposal End of Procedure

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Btg 502.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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